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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064 Get Quote

An In-Depth Technical Guide to the Physical Properties of Methyl 2-acetoxypropanoate

This technical guide provides a comprehensive overview of the known physical properties of

Methyl 2-acetoxypropanoate. The information is intended for researchers, scientists, and

drug development professionals, presenting quantitative data in a structured format, outlining

general experimental methodologies for property determination, and visualizing key chemical

transformations.

Chemical Identity
IUPAC Name: methyl 2-acetyloxypropanoate[1]

CAS Number: 6284-75-9[1]

Molecular Formula: C₆H₁₀O₄[1]

Synonyms: Methyl 2-acetoxypropionate, Propanoic acid, 2-(acetyloxy)-, methyl ester[2]

Physical Properties
The physical characteristics of Methyl 2-acetoxypropanoate are summarized in the table

below. These properties are crucial for its handling, purification, and use in various scientific

applications.
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Property Value Source(s)

Molecular Weight 146.14 g/mol [1]

Boiling Point 172.4°C at 760 mmHg [3]

Density 1.083 g/cm³ [3]

Refractive Index 1.408 [3]

Water Solubility 81.2 g/L at 25°C (Estimate) [2]

Flash Point 77.2°C [3]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of the physical properties of Methyl
2-acetoxypropanoate are not readily available in the public domain, this section outlines the

general methodologies employed for such measurements on liquid esters.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. It is a critical indicator of purity.

Methodology: Distillation Method

A common and effective method for determining the boiling point of a liquid is through

distillation.

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,

a condenser, a receiving flask, and a thermometer. The thermometer bulb should be

positioned so that its top is level with the bottom of the side-arm of the distilling flask to

ensure an accurate reading of the vapor temperature.

Procedure: The liquid sample (Methyl 2-acetoxypropanoate) is placed in the distilling flask

along with a few boiling chips to ensure smooth boiling. The flask is heated, and as the liquid
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boils, the vapor rises, is cooled by the condenser, and the resulting liquid (distillate) is

collected in the receiving flask.

Measurement: The temperature is recorded when the vapor temperature stabilizes during

the distillation of the bulk of the liquid. This stable temperature is the boiling point of the

substance at the recorded atmospheric pressure.

Determination of Density
Density is the mass of a substance per unit of volume (ρ = m/V) and is an important physical

constant.

Methodology: Pycnometer Method

A pycnometer, a flask with a specific, accurately known volume, is commonly used for precise

density measurements of liquids.

Mass of Empty Pycnometer: A clean and dry pycnometer is accurately weighed on an

analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with Methyl 2-
acetoxypropanoate, ensuring no air bubbles are trapped. The filled pycnometer is then

weighed.

Mass of Pycnometer with Reference Liquid: The pycnometer is emptied, cleaned, dried, and

then filled with a reference liquid of known density (e.g., deionized water) at a specific

temperature. The mass is recorded.

Calculation: The volume of the pycnometer is determined from the mass and known density

of the reference liquid. The density of the Methyl 2-acetoxypropanoate is then calculated

by dividing the mass of the sample by the determined volume of the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property and is often used to identify and

assess the purity of liquid samples.
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Methodology: Abbé Refractometer

An Abbé refractometer is a common instrument for measuring the refractive index of liquids.

Calibration: The refractometer is first calibrated using a standard liquid with a known

refractive index.

Sample Application: A few drops of Methyl 2-acetoxypropanoate are placed on the prism of

the refractometer.

Measurement: Light is passed through the sample, and the instrument is adjusted until the

dividing line between the light and dark fields is centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken is also recorded, as the refractive index is temperature-

dependent.

Chemical Pathways
Synthesis of Methyl 2-acetoxypropanoate
Methyl 2-acetoxypropanoate is synthesized via the esterification of 2-acetoxypropanoic acid

with methanol. This reaction is typically catalyzed by a strong acid.

Caption: Synthesis of Methyl 2-acetoxypropanoate via Fischer esterification.

Conversion to Methyl Acrylate
Methyl 2-acetoxypropanoate can be converted to methyl acrylate. This process is of industrial

interest for the production of acrylic acid and its esters.

Caption: Conversion of Methyl 2-acetoxypropanoate to Methyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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